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Compound of Interest

Compound Name: 4-Ethoxybenzenesulfonyl chloride

Cat. No.: B073118

An In-depth Technical Guide to 4-
Ethoxybenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 4-Ethoxybenzenesulfonyl chloride. It is intended to be a valuable resource for
researchers, scientists, and professionals involved in drug development and other areas of
chemical synthesis. This document details the compound's characteristics, methods for its
synthesis and reactions, and essential safety information.

Core Physical and Chemical Properties

4-Ethoxybenzenesulfonyl chloride is a reactive organosulfur compound that serves as a key
intermediate in the synthesis of various organic molecules, particularly in the pharmaceutical
and agrochemical industries. Its properties are summarized in the table below.
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Property Value Reference

Molecular Formula CsHoCIOsS

Molecular Weight 220.67 g/mol

CAS Number 2209-74-7

Appearance Wh.ite to off-white crystalline General knowledge
solid

Melting Point Not available

Boiling Point Not available

Density Not available

. Soluble in many organic
Solubility . [1]
solvents. Reacts with water.

Chemical Reactivity and Applications

The reactivity of 4-ethoxybenzenesulfonyl chloride is primarily dictated by the sulfonyl
chloride functional group (-SO2ClI), which is a potent electrophile. This makes the compound
susceptible to nucleophilic attack, leading to the displacement of the chloride ion. This reactivity
is the basis for its widespread use in organic synthesis.[1]

Reactions with Nucleophiles

Sulfonamide Formation: 4-Ethoxybenzenesulfonyl chloride readily reacts with primary and
secondary amines to form the corresponding sulfonamides. This reaction is fundamental in
medicinal chemistry, as the sulfonamide moiety is a common feature in many therapeutic
agents. The general reaction is depicted below:

e R-NH2 + C2Hs50-CeH4-SO2CIl - C2Hs50-CeH4-SO2-NH-R + HCI
e R2NH + C2H50-CsH4-SO2Cl - C2Hs50-CsH4-SO2-NR2 + HCI

Sulfonate Ester Formation: In a similar fashion, it reacts with alcohols in the presence of a base
to yield sulfonate esters. These esters are valuable intermediates in organic synthesis, often
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used as leaving groups in substitution and elimination reactions.
¢ R-OH + C2H50-CeHa-S0O2CI - C2Hs0-CsH4-S0O2-OR + HCI

The reactivity of the sulfonyl chloride group makes it a versatile tool for introducing the 4-
ethoxybenzenesulfonyl moiety into a wide array of molecules, thereby modifying their physical,
chemical, and biological properties.[1]

Experimental Protocols
Synthesis of 4-Ethoxybenzenesulfonyl Chloride

A common method for the synthesis of 4-ethoxybenzenesulfonyl chloride involves the
chlorosulfonation of phenetole (ethoxybenzene).

General Procedure:
e Phenetole is dissolved in a suitable inert solvent, such as dichloromethane (DCM).
e The solution is cooled to a low temperature (e.g., -5 °C).

» Chlorosulfonic acid is added dropwise to the cooled solution while maintaining the low
temperature.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for an additional period.

e The reaction is then quenched by carefully pouring the mixture into ice water.

e The organic layer is separated, washed sequentially with sodium carbonate solution, sodium
bicarbonate solution, water, and brine.

e The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is
removed under reduced pressure to yield 4-ethoxybenzenesulfonyl chloride.

inDCM }—»‘ Coolto -5°C }—»‘ Add Chlorosulfonic Acid ‘4»‘ Stir at Room Temperature: ‘4»‘ Quench with Ice Water H Separate Organic Layer H Wash with Na2CO3, NaHCO3, H20, Brine ‘4»‘ Dry over Na2S04 }—»‘ Evaporate Solvent }—» 4-Ethoxybenzenesulfonyl chloride
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Synthesis of 4-Ethoxybenzenesulfonyl chloride.

Spectral Data

Specific spectral data for 4-ethoxybenzenesulfonyl chloride is not readily available in public
databases. However, the expected spectral characteristics can be inferred from its structure
and comparison with analogous compounds like 4-methoxybenzenesulfonyl chloride.

e 1H NMR: Expected signals would include a triplet and a quartet for the ethoxy group protons,
and two doublets in the aromatic region, characteristic of a para-substituted benzene ring.

e 13C NMR: Signals corresponding to the two carbons of the ethoxy group and the four distinct
carbons of the para-substituted aromatic ring would be expected.

» IR Spectroscopy: Characteristic strong absorption bands for the S=0 stretching of the
sulfonyl group would be prominent, typically in the regions of 1370-1330 cm~* and 1180-
1160 cm~1. Aromatic C-H and C=C stretching, as well as C-O stretching vibrations, would
also be present.

Safety and Handling

4-Ethoxybenzenesulfonyl chloride is a reactive and corrosive compound that requires careful
handling.

e Hazards: It is corrosive and can cause severe skin burns and eye damage. It is also a
lachrymator. The compound is moisture-sensitive and reacts with water, potentially releasing
hydrogen chloride gas.[2]

e Precautions: Handle in a well-ventilated fume hood. Wear appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid inhalation of dust or
vapors.

o Storage: Store in a cool, dry place away from moisture and incompatible materials such as
strong bases and oxidizing agents. The recommended storage temperature is typically
refrigerated.
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Logical Relationships in Reactivity

The core reactivity of 4-ethoxybenzenesulfonyl chloride is its susceptibility to nucleophilic
attack at the electron-deficient sulfur atom. This leads to a variety of important chemical

transformations.

Primary/Secondary Amine 4-Ethoxybenzenesulfonyl Alcohol
(Nucleophile) chloride (Nucleophile)
1

\ Nucleophilic Acyl \ Nucleophilic Acyl /
\ Substitution Substitution ~ /

Sulfonate Ester

Sulfonamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073118?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

